N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N2O3S2/c21-17(12-5-6-13-14(9-12)25-11-20-13)19-10-18(22,15-3-1-7-23-15)16-4-2-8-24-16/h1-9,11,22H,10H2,(H,19,21)
• InChI Key: ISOLFIBIRFZRDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC3=C(C=C2)N=CS3)(C4=CC=CS4)O
• Molecular Formula: C18H14N2O3S2
• Molecular Weight: 370.4 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H14N2O3S2 and its molecular weight is 370.44. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Furan and thiophene rings are pivotal in designing bioactive molecules due to their widespread applications in drug discovery. Ostrowski (2022) highlighted the medicinal chemistry significance of furan-2-yl, furan-3-yl, thien-2-yl, and thien-3-yl substituents. These heterocycles are core units in various bioactive molecules, notably in purine and pyrimidine nucleobases, nucleosides, and their analogues, demonstrating antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. The review underscored structure-activity relationship studies, providing insights into optimizing activity and selectivity through structural modifications of lead compounds Ostrowski, 2022.

Thiophene Derivatives' Biological Interest

Thiophene derivatives exhibit a broad spectrum of therapeutic properties due to their structural diversity. Drehsen and Engel (1983) reviewed thiophene structure-activity relationships, revealing the absence of a consistent activity pattern upon modification of the thiophene ring or its replacement with various aromatic rings. This indicates the nuanced role that thiophene structures play in medicinal chemistry, pointing towards the necessity for targeted synthesis and evaluation of novel thiophene-containing compounds for specific biological activities Drehsen & Engel, 1983.

Synthetic Methodologies and Biological Applications

The synthesis and application of benzothiazole derivatives, including those with furan and thiophene substituents, have been extensively studied due to their potential as therapeutic agents. Kamneva et al. (2018) detailed reactions of arylmethylidene derivatives of 3H-furan-2-ones with various nucleophiles, leading to a range of compounds with potential biological activities. This work demonstrates the versatility of furan and thiophene in synthesizing bioactive molecules, including those with potential anti-inflammatory and antioxidant properties Kamneva et al., 2018.